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Compound of Interest

Compound Name: 1-Fluorododecane

Cat. No.: B1294772

An In-depth Technical Guide to the Safe Handling of 1-Fluorododecane

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides a comprehensive overview of the safety data,
handling precautions, and emergency procedures for 1-Fluorododecane (CAS No: 334-68-9),
a long-chain 1-fluoroalkane.[1][2]

Chemical Identification

Proper identification is the first step in ensuring chemical safety. 1-Fluorododecane is also
known by several synonyms.[3]

Identifier Value

CAS Number 334-68-9[1][3]

EC Number 206-381-1[3]

Molecular Formula C12H25F[1][3]

Molecular Weight 188.33 g/mol [3]

Synonyms Dodecyl fluoride, n-Dodecyl fluoride[1][3][4]

Physical and Chemical Properties
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Understanding the physical and chemical properties of a substance is crucial for safe storage

and handling.
Property Value
Melting Point -13°C[1]
Boiling Point 225-227°C[1][5]
Density 0.807 g/mL at 25°CJ[1]
Flash Point 106.1°C (223.0°F) - closed cup

Refractive Index

n20/D 1.42[1]

Hazard Identification and GHS Classification

1-Fluorododecane is classified as a hazardous substance.[6] The Globally Harmonized

System (GHS) classification provides a clear understanding of its potential dangers.
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GHS Classification Details
Signal Word Danger[3][6]
Pictograms GHSO06 (Skull and Crossbones)[1]

H300: Fatal if swallowed.[3][6] H413: May cause
Hazard Statements . o
long lasting harmful effects to aquatic life.[3][6]

Acute Toxicity, Oral (Category 2)[6]. Hazardous
Hazard Classes to the aquatic environment, long-term hazard
(Category 4).[6]

P264: Wash skin thoroughly after handling.[3][6]
P270: Do not eat, drink or smoke when using
this product.[6] P273: Avoid release to the
environment.[6] P301 + P310: IF SWALLOWED:
Immediately call a POISON CENTER or
Precautionary Statements doctor/physician.[3] P321: Specific treatment
(see supplemental first aid instructions on this
label).[6] P330: Rinse mouth.[6] P405: Store
locked up.[6] P501: Dispose of
contents/container to an approved waste

disposal plant.[6]

Toxicological Data

Toxicological information is critical for assessing health risks. Data on 1-Fluorododecane is
limited, but acute toxicity has been determined.

Toxicity Value

Acute Toxicity LD50 Intraperitoneal - Mouse - 2.5 mg/kg[3]

No data is available for skin corrosion/irritation, serious eye damage/eye irritation, respiratory or
skin sensitization, germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[3]

Experimental and Handling Protocols

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5330056.htm
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://www.benchchem.com/product/b1294772?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Adherence to strict protocols is essential to minimize risk when working with 1-
Fluorododecane.

General Handling Protocol

This protocol outlines the standard procedure for handling 1-Fluorododecane in a laboratory
setting.

e Engineering Controls: Always handle the compound within a certified chemical fume hood to
minimize inhalation exposure.[7] Ensure safety showers and eyewash stations are readily
accessible.[7]

o Pre-Use Inspection: Before use, carefully inspect the container for any damage or leaks.[7]
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[3] Use equipment
tested and approved under appropriate government standards such as NIOSH (US) or EN
166 (EV).[3]

o Skin Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).[7]
Gloves must be inspected prior to use.[3] Use proper glove removal technique to avoid
skin contact.[3] Wear a lab coat or a chemical-resistant apron.[3][7]

o Respiratory Protection: If a risk assessment shows air-purifying respirators are necessary,
use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387)
respirator cartridges as a backup to engineering controls.[3]

o Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[3] Avoid inhalation of
vapor or mist.[3] Keep the container tightly closed when not in use.[3][7] Do not eat, drink, or
smoke in the handling area.[6]

» Hygiene: Wash hands thoroughly before breaks and immediately after handling the product.

[3]

Accidental Release (Spill) Protocol

In the event of a spill, follow these steps to contain and clean the release safely.
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e Evacuate: Evacuate unnecessary personnel from the immediate area.[8]
e Ventilate: Ensure adequate ventilation.[3]

o Personal Protection: Wear appropriate PPE, including respiratory protection.[3] Avoid
breathing vapors, mist, or gas.[3]

o Containment: Prevent further leakage or spillage if it is safe to do so.[3] Do not let the
product enter drains.[3]

o Cleanup:

o Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth).

[7]

o Collect the absorbed material and place it into a suitable, labeled, and closed container for
hazardous waste disposal.[3][7]

o Post-Cleanup: Ventilate the area and wash the spill site after the material pickup is complete.

[7]

Emergency Procedures

Immediate and appropriate first aid is critical in case of exposure.

First Aid Measures

o General Advice: Consult a physician.[3] Show this safety data sheet to the doctor in
attendance.[3]

« If Inhaled: Move the person into fresh air.[3] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a physician.[3]

e In Case of Skin Contact: Immediately wash off with soap and plenty of water.[3] Take the
victim immediately to the hospital and consult a physician.[3]

e In Case of Eye Contact: Flush eyes with water as a precaution for at least 15 minutes.[3]
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« |If Swallowed:Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious
person.[3] Rinse mouth with water and immediately call a poison center or doctor.[3]

Eirefighting Measures

Firefighting Information Details

) o ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media ) o
chemical, or carbon dioxide.[3]

Combustion may produce carbon oxides and
Special Hazards hydrogen fluoride.[3][8] The substance is

combustible.[3]

Wear a self-contained breathing apparatus

Firefighter Protection S
(SCBA) for firefighting if necessary.[3]

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated place.[3] Keep the container tightly closed.
[3] Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[3] Store locked up.[6] The designated storage class is 6.1A (Combustible, acute
toxic Cat. 1 and 2 / very toxic hazardous materials).

» Disposal: Waste materials must be disposed of in accordance with national and local
regulations.[9] Dispose of contaminated materials and containers as hazardous waste.[3]

Workflow for Handling and Emergency Response

The following diagram illustrates the logical workflow for safely managing a 1-Fluorododecane
spill.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-63.pdf
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-63.pdf
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorododecane
https://www.sigmaaldrich.com/JP/ko/sds/aldrich/b65551?userType=undefined
https://www.chemicalbook.com/msds/1-fluorododecane.htm
https://www.benchchem.com/product/b1294772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

4 Preparation & Handling N

Handle 1-Fluorododecane

Don Appropriate PPE

(Gloves, Goggles, Lab Coat)

Work in Fume Hood

|
IPotential
| Incident

1
Spill Event

Spill Occurs

Eme;?ency Response Protocol N

Evacuate Immediate Area

Alert Supervisor / Safety Officer

Assess Spill Size

Small Spill Large Spill

Contact Emergency Response

Retrieve Spill Kit /EHS

Contain Spill with
Inert Absorbent

Collect Waste into
Sealed Container

Decontaminate Area
& Dispose of Waste

Click to download full resolution via product page

Caption: Emergency response workflow for a 1-Fluorododecane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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